3-Bromo-2-cyano-6-(difluoromethyl)phenylacetic acid
Overview
Description
3-Bromo-2-cyano-6-(difluoromethyl)phenylacetic acid (3-BCDFPAA) is an organic compound with a unique structure. It is a difluorinated phenylacetic acid derivative with a bromo substituent at the 3-position and a cyano group at the 2-position. 3-BCDFPAA is a valuable compound for research purposes due to its potential for use in a variety of scientific applications.
Mechanism of Action
3-Bromo-2-cyano-6-(difluoromethyl)phenylacetic acid exerts its effects by binding to the active site of the target enzyme or protein. It is thought to interact with the active site of the enzyme or protein through hydrogen bonding and pi-pi stacking interactions.
Biochemical and Physiological Effects
The effects of 3-Bromo-2-cyano-6-(difluoromethyl)phenylacetic acid on biochemical and physiological processes have not yet been fully elucidated. However, it has been shown to inhibit the activity of HDACs, CYP enzymes, and acetyl-CoA carboxylase. Inhibition of these enzymes can lead to changes in gene expression, drug metabolism, and fatty acid synthesis.
Advantages and Limitations for Lab Experiments
3-Bromo-2-cyano-6-(difluoromethyl)phenylacetic acid is a useful compound for laboratory experiments due to its high yield and ease of synthesis. Its ability to inhibit HDACs, CYP enzymes, and acetyl-CoA carboxylase make it a valuable tool for studying gene expression, drug metabolism, and fatty acid synthesis. However, there are some limitations to using 3-Bromo-2-cyano-6-(difluoromethyl)phenylacetic acid in laboratory experiments. It is a relatively new compound, so there is limited information available on its effects on biochemical and physiological processes. In addition, 3-Bromo-2-cyano-6-(difluoromethyl)phenylacetic acid is a relatively expensive compound, so it may not be feasible for all laboratory experiments.
Future Directions
The potential applications of 3-Bromo-2-cyano-6-(difluoromethyl)phenylacetic acid are still being explored. Future research could focus on elucidating the effects of 3-Bromo-2-cyano-6-(difluoromethyl)phenylacetic acid on biochemical and physiological processes. In addition, further research could focus on developing novel synthesis methods for 3-Bromo-2-cyano-6-(difluoromethyl)phenylacetic acid and exploring its potential as an inhibitor of other enzymes and proteins. Finally, research could be conducted to explore the potential of 3-Bromo-2-cyano-6-(difluoromethyl)phenylacetic acid as a therapeutic agent for treating various diseases.
Scientific Research Applications
3-Bromo-2-cyano-6-(difluoromethyl)phenylacetic acid has many potential scientific applications. It has been studied as a potential inhibitor of histone deacetylases (HDACs), which are important regulators of gene expression. 3-Bromo-2-cyano-6-(difluoromethyl)phenylacetic acid has also been studied as a potential inhibitor of enzymes involved in the metabolism of drugs, such as cytochrome P450 (CYP) enzymes. In addition, 3-Bromo-2-cyano-6-(difluoromethyl)phenylacetic acid has been studied as a potential inhibitor of the enzyme acetyl-CoA carboxylase, which is involved in fatty acid synthesis.
properties
IUPAC Name |
2-[3-bromo-2-cyano-6-(difluoromethyl)phenyl]acetic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H6BrF2NO2/c11-8-2-1-5(10(12)13)6(3-9(15)16)7(8)4-14/h1-2,10H,3H2,(H,15,16) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AKFLPKJKECPUIB-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C(=C1C(F)F)CC(=O)O)C#N)Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H6BrF2NO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
290.06 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-Bromo-2-cyano-6-(difluoromethyl)phenylacetic acid | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![[(Pyridin-3-yl)methyl][2-(thiophen-2-yl)ethyl]amine](/img/structure/B1416311.png)
amine](/img/structure/B1416313.png)
![methyl N-[3-(aminomethyl)phenyl]carbamate](/img/structure/B1416319.png)
![Methyl 2-amino-6-propyl-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxylate](/img/structure/B1416320.png)
